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Chemical and Biological Profile of Rubranol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rubranol

CAS No.: 211126-61-3

Cat. No.: S1535895

The table below summarizes the core chemical identity and observed biological activities of Rubranel from

the search results.

Property Category Details

Systematic Name 4-[(5R)-7-(3,4-dihydroxyphenyl)-5-hydroxyheptyl]lbenzene-1,2-diol [1]
CAS Number 211126-61-3 [1] [2]
Molecular Formula Ci9H240s [1] [2]

Molecular Weight 332.4 g/mol [1] [2]

Type of Diarylheptanoid (Phenol) [1] [2]

Compound

Natural Source The herbs of Alnus nepalensis and bark of Alnus sibirica [1] [3] [2]
Documented Antioxidant (DPPH radical scavenging, NBT superoxide scavenging), Anti-
Activities inflammatory (inhibition of NO production) [3]

Experimental Protocols from Research

Here are the key experimental methodologies used to isolate Rubranol and evaluate its bioactivity.
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Isolation and Structural Identification

This protocol outlines the process for obtaining Rubranol from plant material and confirming its chemical

structure.

e Source Material: The bark of Alnus sibirica was processed through enzymatic hydrolysis to convert
glycosides into their more active aglycone forms [3].

e Extraction and Isolation: The hydrolyzed extract was fractionated using chromatographic
techniques. Rubranol was one of the four diarylheptanoids isolated from this extract [3].

e Structural Elucidation: The structure of Rubranol was determined through 1H-NMR spectroscopy
(300 MHz, in Acetone-d6 + D20). Key spectral data included signals for two aromatic systems and
multiple methylene groups, which were consistent with the known structure of 1,7-bis-(3,4-
dihydroxyphenyl)-5-hydroxyheptane [3].

Bioactivity Assays

The following in vitro assays were used to quantify the antioxidant and anti-inflammatory potential of

Rubranol.

¢ DPPH Radical Scavenging Assay: This method measures a compound's ability to donate hydrogen
atoms or electrons, neutralizing the stable DPPH free radical. The reduction in DPPH solution
absorbance is measured spectrophotometrically. The isolated Rubranol, along with other
diarylheptanoids, showed excellent antioxidant activity in this assay [3].

e NBT Superoxide Scavenging Assay: This assay evaluates the capability of a compound to
scavenge superoxide radicals, which are generated in a hon-enzymatic system. The scavenging
activity is measured by the inhibition of NBT reduction. Rubranol demonstrated potent superoxide
scavenging activity [3].

¢ Nitric Oxide (NO) Production Inhibition: The anti-inflammatory activity was assessed by measuring
the inhibition of NO production in a cell-based model (likely using lipopolysaccharide-stimulated
macrophages). NO is a key inflammatory mediator, and its overproduction is associated with various
inflammatory conditions. Rubranol was found to be an effective inhibitor of NO production [3].

Research Workflow Visualization

The diagram below illustrates the key stages of research involving Rubranol, from preparation to activity

validation.
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Research workflow for Rubranol from isolation to bioactivity validation.

Key Research Insights for Professionals

e Aglycone vs. Glycoside: The research on Alnus sibirica specifically highlights that processing the
extract with enzymatic hydrolysis enhances bioactivity by converting native glycosides into their
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aglycone forms, such as Rubranol, which generally exhibit superior biological activity due to better
absorption [3].

¢ Research Context: Rubranol is identified as the common aglycone moiety for a series of
diarylheptanoid glycosides (rubranosides A-D) isolated from Alnus rubra bark [1] [2]. In metabolomics
studies, the "rubranol-related motif" is a key substructure used to annotate and classify related

metabolites in complex plant extracts [4].

Navigating Information Gaps

It's important to note that the available search results do not contain comprehensive quantitative data (e.g.,
exact ICso values) for Rubranol's activities. For complete dose-response data, specific experimental

parameters, and cytotoxicity profiles, I recommend:

e Consulting Original Papers: Retrieve the primary research articles that first identified and
characterized Rubranol and its glycosides.

e Specialized Databases: Use scientific databases like SciFinder or Reaxys to find detailed
pharmacological studies and synthetic approaches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1535895#rubranol-aglycone-

moiety-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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